Tert-butyl 4-[(2,6-difluorophenyl)methyl]piperazine-1-carboxylate
Overview
Description
Piperazine derivatives are a class of organic compounds that contain a piperazine functional group. They are used in the synthesis of many pharmaceuticals and fine chemicals .
Chemical Reactions Analysis
Piperazine derivatives can undergo a variety of chemical reactions, including Buchwald-Hartwig coupling reactions with aryl halides .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. For example, the melting point can be determined using a melting point apparatus .Scientific Research Applications
Synthesis and Characterization
Synthesis and Structural Analysis :Tert-butyl 4-[(2,6-difluorophenyl)methyl]piperazine-1-carboxylate and its derivatives have been extensively studied for their synthesis and structural properties. For instance, Sanjeevarayappa et al. (2015) synthesized a related compound and characterized it using various spectroscopic methods and single crystal XRD data, revealing its crystallization in the monoclinic crystal system. This compound was noted for its weak C‒H···O intermolecular interactions and aromatic π–π stacking interactions, contributing to its three-dimensional architecture (Sanjeevarayappa et al., 2015). Similar structural analyses have been conducted on other derivatives, underscoring the importance of X-ray diffraction studies in understanding the molecular and crystal structure of these compounds (Mamat, Flemming, & Köckerling, 2012).
Chemical Properties and Biological Evaluation :Research has also delved into the biological activities of these compounds. For instance, compounds related to this compound have been screened for their in vitro antibacterial and anthelmintic activities, showcasing moderate to poor activities in these domains. This indicates potential biological properties that may warrant further investigation (Kulkarni et al., 2016).
Industrial and Practical Applications
Anticorrosive Applications :In the industrial sector, certain derivatives have been synthesized and studied for their anticorrosive properties, particularly for protecting metal surfaces in corrosive environments. Praveen et al. (2021) investigated the anticorrosive behavior of a novel heterocyclic compound, tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate, for carbon steel in a corrosive medium. The study highlighted its high inhibition efficiency and the spontaneous adsorption on metal surfaces, pointing to its significant potential in industrial applications to protect against corrosion (Praveen et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl 4-[(2,6-difluorophenyl)methyl]piperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22F2N2O2/c1-16(2,3)22-15(21)20-9-7-19(8-10-20)11-12-13(17)5-4-6-14(12)18/h4-6H,7-11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWNPOHPAPYMBIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC2=C(C=CC=C2F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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